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Compound of Interest

Compound Name: Tert-butyl 2-iodoacetate

Cat. No.: B041203 Get Quote

An In-Depth Technical Guide to the Safe Handling of tert-Butyl 2-Iodoacetate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tert-butyl 2-iodoacetate is a valuable reagent in organic synthesis, frequently employed as an

alkylating agent for introducing a tert-butoxycarbonylmethyl group. Its utility, however, is matched by its

significant hazardous properties, including high acute toxicity, corrosivity, and potential mutagenicity.

This guide provides a comprehensive overview of the essential safety precautions, handling protocols,

and emergency procedures required to mitigate the risks associated with this compound. Adherence to

these guidelines is critical for ensuring the safety of laboratory personnel and the integrity of research

outcomes.

Hazard Identification and Risk Assessment: A
Mechanistic Perspective
Understanding the inherent reactivity of tert-butyl 2-iodoacetate is fundamental to appreciating its

hazards. As an α-halo ester, it is a potent electrophilic alkylating agent. The carbon-iodine bond is highly

polarized and susceptible to nucleophilic attack, making the compound reactive towards a wide range

of biological nucleophiles, including the amine, sulfhydryl, and hydroxyl groups found in amino acids

and nucleic acids.

This reactivity is the basis for its toxicity. Alkylation of critical biological macromolecules can disrupt

cellular processes, leading to cell death (cytotoxicity).[1] Furthermore, the alkylation of DNA can cause

genetic damage, which is why alkylating agents as a class are often treated as potential mutagens and

carcinogens.[1][2][3]
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Physicochemical and Toxicological Properties
A summary of the key properties of tert-butyl 2-iodoacetate is presented below. This data is essential

for conducting a thorough risk assessment before any experimental work is initiated.

Property Value Source(s)

Chemical Formula C₆H₁₁IO₂ [4][5]

Molecular Weight 242.06 g/mol [5]

CAS Number 49827-15-8 [4][5][6]

Appearance Light yellow oil / liquid [6][7]

Signal Word Danger [5][6][8]

GHS Pictograms

alt text

alt text

ngcontent-ng-c1205671314="" class="ng-star-inserted"> alt te

[5][9]

GHS Hazard and Precautionary Statements
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear

and concise summary of the compound's dangers.
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Code Hazard Statement Code
Precautionary
Statement

H301 Toxic if swallowed P264
Wash skin thoroughly

after handling.

H311 Toxic in contact with skin P270

Do not eat, drink or

smoke when using this

product.

H331 Toxic if inhaled P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

H315 Causes skin irritation P301+P310

IF SWALLOWED:

Immediately call a

POISON CENTER or

doctor.

H318
Causes serious eye

damage
P302+P352

IF ON SKIN: Wash with

plenty of soap and

water.

H335
May cause respiratory

irritation
P403+P233

Store in a well-ventilated

place. Keep container

tightly closed.

H227 Combustible liquid P501

Dispose of

contents/container to an

approved waste disposal

plant.

Sources:[6][8][9]

Pre-Handling Risk Assessment Workflow
A systematic risk assessment is not merely a procedural formality; it is a critical scientific step to ensure

a safe experimental design. The following workflow should be completed before every procedure

involving tert-butyl 2-iodoacetate.
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Phase 1: Information Gathering

Phase 2: Hazard Evaluation & Control

Phase 3: Emergency Preparedness

Review Safety Data Sheet (SDS)

Analyze Experimental Protocol

Identify Quantities & Concentrations

Identify All Potential Hazards
(Chemical, Procedural, Equipment)

Select Controls
(Engineering, Admin, PPE)

Plan Waste Disposal Route

Locate Safety Shower,
Eyewash, Spill Kit

Review Emergency Procedures
(Spill, Exposure)

Proceed with Experiment

Click to download full resolution via product page

Caption: Workflow for conducting a risk assessment before handling tert-butyl 2-iodoacetate.
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Hierarchy of Controls: Engineering, Administrative, and
PPE
A multi-layered approach to safety is essential. The hierarchy of controls prioritizes the most effective

measures for risk reduction.

Engineering Controls (First Line of Defense)
Engineering controls physically separate the researcher from the hazard. For tert-butyl 2-iodoacetate,

their use is mandatory.

Chemical Fume Hood: All handling of tert-butyl 2-iodoacetate, including weighing, dispensing, and

addition to reaction vessels, must be performed inside a certified chemical fume hood with a

demonstrated face velocity of 80-120 feet per minute (fpm).

Ventilation: The laboratory must be equipped with general ventilation that provides adequate air

changes per hour to prevent the accumulation of fugitive vapors.[10]

Safety Equipment: A certified safety shower and eyewash station must be located within a 10-

second, unobstructed travel distance from the work area.[11]

Administrative Controls (Procedural Safeguards)
These are the work practices and procedures that reduce the likelihood of exposure.

Designated Area: Establish a "Designated Area" within the fume hood that is clearly marked for

handling highly toxic chemicals. This area should be decontaminated after each use.

Standard Operating Procedure (SOP): A lab-specific SOP must be written and approved. This

document should detail every step of the process, from chemical retrieval to waste disposal. All

personnel must be trained on the SOP before beginning work.

Restricted Access: Only authorized and trained personnel should be allowed in the vicinity when the

chemical is being handled.

Never Work Alone: Always ensure a second person is aware of the work being performed and is

within audible range.

Personal Protective Equipment (PPE) (Final Barrier)
PPE is essential but should never be relied upon as the sole means of protection.
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Hand Protection: Due to the high dermal toxicity, double-gloving is required. Use a thin, nitrile inner

glove and a thicker, chemical-resistant outer glove (e.g., butyl rubber or Viton™). Check glove

manufacturer compatibility charts for breakthrough times. Discard gloves immediately if

contamination is suspected.

Eye Protection: Chemical splash goggles that provide a complete seal around the eyes are

mandatory. A face shield should be worn over the goggles when there is a significant splash risk

(e.g., when transferring larger quantities).[11]

Body Protection: A flame-resistant lab coat, fully buttoned, is required. Ensure clothing covers all

exposed skin. Do not wear shorts or open-toed shoes in the laboratory.

Respiratory Protection: While engineering controls should be sufficient, a risk assessment may

indicate the need for respiratory protection (e.g., during a large spill cleanup). If required, personnel

must be fit-tested and trained on the use of an appropriate respirator, such as a full-face respirator

with an organic vapor cartridge.[11][12]

Donning Sequence (Putting On) Doffing Sequence (Taking Off)

Lab Coat

Inner Gloves

Eye Protection
(Goggles/Face Shield)

Outer Gloves

Outer Gloves (Contaminated)

Lab Coat

Eye Protection

Inner Gloves

Click to download full resolution via product page

Caption: Correct sequence for donning and doffing Personal Protective Equipment (PPE).
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Experimental Protocols: Safe Handling and Storage
Step-by-Step Weighing and Dispensing Protocol

Preparation: Don all required PPE as described in Section 2.3. Ensure the fume hood sash is at the

lowest practical height.

Decontamination: Wipe down the designated area and the analytical balance within the fume hood

with an appropriate solvent (e.g., 70% ethanol) and allow it to dry.

Tare Vessel: Place a clean, sealed secondary container (e.g., a round-bottom flask with a septum) on

the balance and tare it.

Chemical Transfer: Retrieve the stock bottle of tert-butyl 2-iodoacetate. Keep it within the

designated area. Using a clean glass syringe or pipette, carefully withdraw the required amount of

the liquid and dispense it directly into the tared reaction vessel.

Seal and Re-weigh: Immediately seal the reaction vessel. Re-weigh to determine the exact mass

transferred.

Cleanup: Tightly cap the stock bottle. Carefully wipe the exterior of the stock bottle and the reaction

vessel with a damp cloth to remove any potential residue. Dispose of the cloth as hazardous waste.

Final Decontamination: Decontaminate the designated area and any equipment used.

Storage Requirements
Improper storage can lead to degradation and increased risk. The following conditions are critical for

maintaining the stability and safety of tert-butyl 2-iodoacetate.
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Parameter Requirement Rationale Source(s)

Temperature 2-8°C
To inhibit decomposition

and maintain stability.
[6][13]

Atmosphere
Sealed under inert gas

(e.g., Argon)

To prevent reaction with

air and moisture.
[6]

Light
Protect from light

(Amber bottle)

The C-I bond can be

photolytically cleaved.
[5][13]

Location

Store in a designated,

locked refrigerator for

toxic chemicals.

To prevent unauthorized

access and cross-

contamination.

[9][11]

Compatibility

Store away from strong

oxidizing agents, acids,

and bases.

To prevent violent

reactions.
[11]

Emergency Procedures: A Validating System of
Response
Rapid and correct response to an emergency is a non-negotiable component of laboratory safety.

Exposure Response Protocol
Skin Exposure: Immediately move to the safety shower.[14] While rinsing under a copious flow of

water for at least 15 minutes, remove all contaminated clothing.[15][16] Do not scrub the skin. Seek

immediate medical attention after the initial decontamination.

Eye Exposure: Immediately proceed to an eyewash station.[14] Hold the eyelids open and flush with

a gentle stream of water for at least 15 minutes.[9][15] Remove contact lenses if it is safe to do so.

Seek immediate medical attention.

Inhalation: Immediately move the affected person to fresh air.[9][11] If breathing is difficult or has

stopped, trained personnel should provide artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[17] Rinse the mouth thoroughly with water.[9] Seek immediate

medical attention and provide the Safety Data Sheet to the medical personnel.

Chemical Spill Management
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The response to a spill depends on its scale. For any spill larger than what can be safely managed by

laboratory personnel, evacuate the area and contact emergency services.

node_action Assess Spill Size
& Immediate Danger

Is it a Major Spill?

Evacuate Area
Alert Others

Call Emergency Services

Yes

Minor Spill

No

Confine Spill
(Use Absorbent Pads)

Neutralize/Absorb
(Use Spill Kit Material)

Clean Area
(Soap & Water)

Package Waste
& Label for Disposal

Report Incident

Click to download full resolution via product page
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Caption: Decision workflow for responding to a chemical spill of tert-butyl 2-iodoacetate.

Minor Spill Cleanup (inside a fume hood):

Ensure all non-essential personnel have left the area.

Wearing full PPE, restrict the spill area by placing absorbent pads around the perimeter.

Cover the spill with an inert absorbent material, such as vermiculite or sand.[15]

Carefully collect the absorbed material using non-sparking tools and place it into a labeled, sealable

container for hazardous waste.[15]

Decontaminate the area with a soap and water solution, followed by a solvent rinse.

Collect all cleaning materials in the same hazardous waste container.

Report the incident to the laboratory supervisor.

Waste Disposal
All waste generated from procedures involving tert-butyl 2-iodoacetate is considered hazardous.

Liquid Waste: Collect all liquid waste, including reaction quenching solutions and solvent rinses, in a

designated, sealed, and clearly labeled hazardous waste container.

Solid Waste: All contaminated solid materials (gloves, absorbent pads, silica gel, pipette tips) must be

collected in a separate, sealed, and labeled container for solid hazardous waste.[11]

Disposal: Follow all institutional, local, and national regulations for the disposal of toxic and

hazardous chemical waste.[18]

Conclusion
Tert-butyl 2-iodoacetate is a powerful synthetic tool whose utility demands a commensurate level of

respect for its hazards. By integrating a deep understanding of its chemical reactivity with a disciplined

application of the hierarchy of controls—from mandatory use of fume hoods to meticulous handling

protocols and robust emergency plans—researchers can effectively mitigate the associated risks. A

culture of safety, grounded in thorough risk assessment and procedural diligence, is the ultimate

guarantor of personal safety and scientific excellence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended

for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we

make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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